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Compound of Interest

Compound Name: 3-Ethyl-4-methylhexane

Cat. No.: B15343676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 3-Ethyl-4-methylhexane. The information is compiled to ensure the safety of

laboratory personnel and the integrity of research activities.

Chemical and Physical Properties
A summary of the key physicochemical properties of 3-Ethyl-4-methylhexane is presented

below. This data is essential for understanding its behavior and potential hazards.

Property Value Reference

Molecular Formula C₉H₂₀ [1][2]

Molecular Weight 128.26 g/mol [1][3]

CAS Number 3074-77-9 [1][2][4][5][6]

Boiling Point 135 °C (estimated) [3]

Flash Point Not available

Density Not available

Vapor Pressure 9.22 hPa @ 20°C (estimated) [3]

Solubility in Water 3.11 mg/L @ 25 °C (estimated) [7]
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Hazard Identification and GHS Classification
While a specific Safety Data Sheet (SDS) for 3-Ethyl-4-methylhexane is not readily available,

data for similar branched alkanes, such as 3-Ethyl-3-methylheptane and 3-Methylhexane,

indicates that it should be treated as a hazardous substance. The following GHS classifications

are based on these surrogate compounds.

Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)

Aspiration Hazard: Category 1 (H304: May be fatal if swallowed and enters airways)

Skin Irritation: Category 2 (H315: Causes skin irritation)

Specific target organ toxicity - single exposure: Category 3 (H336: May cause drowsiness or

dizziness)

Hazardous to the aquatic environment, long-term hazard: Category 2 (H411: Toxic to aquatic

life with long lasting effects)

Signal Word: Danger

Hazard Statements:

H226: Flammable liquid and vapor.

H304: May be fatal if swallowed and enters airways.

H315: Causes skin irritation.

H336: May cause drowsiness or dizziness.

H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements:

Prevention: P210, P261, P273, P280

Response: P301+P310, P331, P303+P361+P353, P304+P340, P312
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Storage: P403+P235, P405

Disposal: P501

Experimental Protocols
Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-Ethyl-4-methylhexane to

minimize exposure risk.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a risk of splashing.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required. Inspect

gloves for any signs of degradation before use.

Skin and Body Protection: A flame-retardant lab coat must be worn. Additional protective

clothing may be necessary for larger quantities or specific procedures.[8]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood. If ventilation is inadequate or for large spills, a NIOSH-approved respirator with an

organic vapor cartridge is necessary.[8]

Receiving and Storage
Receiving:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled with the chemical name, CAS number, and hazard

pictograms.

Log the chemical into the laboratory's inventory system.

Storage:

Store 3-Ethyl-4-methylhexane in a cool, dry, and well-ventilated area away from direct

sunlight and sources of ignition.
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Keep containers tightly closed when not in use.[8]

Store in a designated flammable liquid storage cabinet.

Segregate from incompatible materials such as oxidizing agents.

Use secondary containment to prevent spills from spreading.

Handling and Dispensing
All handling and dispensing of 3-Ethyl-4-methylhexane should be conducted in a certified

chemical fume hood.

Ground and bond containers when transferring the liquid to prevent static discharge.

Use spark-proof tools and explosion-proof equipment.

Avoid inhalation of vapors and direct contact with skin and eyes.[8]

After handling, wash hands thoroughly with soap and water.

Spill Response Protocol
For Minor Spills (less than 100 mL) in a Fume Hood:

Alert personnel in the immediate area.

Wear appropriate PPE (goggles, gloves, lab coat).

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Carefully collect the absorbed material using spark-proof tools and place it in a sealed,

labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Ventilate the area thoroughly.
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For Major Spills (greater than 100 mL) or Spills Outside a Fume Hood:

Evacuate the laboratory immediately and alert others.

If the spill is flammable, turn off all ignition sources if it is safe to do so.

Close the laboratory doors to contain the vapors.

Contact the institution's emergency response team or local fire department.

Provide the emergency responders with the Safety Data Sheet (or information for a similar

compound) and details of the spill.

Waste Disposal
Collect all waste containing 3-Ethyl-4-methylhexane in a dedicated, properly labeled

hazardous waste container.

The container should be stored in a designated satellite accumulation area.

Do not dispose of 3-Ethyl-4-methylhexane down the drain or in regular trash.[8]

Follow all local, state, and federal regulations for the disposal of flammable liquid hazardous

waste.[8]

Visualization of Protocols
Safe Handling Workflow

Preparation Handling Post-Handling

Review SDS & Protocol Don Appropriate PPE Work in Fume Hood Ground & Bond Containers Dispense Chemical Securely Close Container Clean Work Area Dispose of Waste Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Ethyl-4-methylhexane.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15343676?utm_src=pdf-body
https://www.benchchem.com/product/b15343676?utm_src=pdf-body
https://www.airgas.com/msds/018356.pdf
https://www.airgas.com/msds/018356.pdf
https://www.benchchem.com/product/b15343676?utm_src=pdf-body-img
https://www.benchchem.com/product/b15343676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15343676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Decision Tree

Chemical Spill Occurs

Assess Spill Size & Location

Minor Spill (<100mL, in hood)

Is it a minor spill?

Major Spill (>100mL or outside hood)

No

Contain & Clean Up Spill
per Protocol

Yes

Evacuate Area & Call for Help

Yes

Report Incident

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15343676?utm_src=pdf-body-img
https://www.benchchem.com/product/b15343676?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15343676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 3-Ethyl-4-methylhexane | C9H20 | CID 18314 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [guidechem.com]

3. scent.vn [scent.vn]

4. 3-ethyl-4-methylhexane | CAS#:3074-77-9 | Chemsrc [chemsrc.com]

5. 3-Ethyl-4-methylhexane｜lookchem [lookchem.com]

6. 3-Ethyl-4-methylhexane | 3074-77-9 [chemicalbook.com]

7. 3-methyl-4-ethyl hexane, 3074-77-9 [thegoodscentscompany.com]

8. airgas.com [airgas.com]

To cite this document: BenchChem. [Safe Handling and Storage Protocols for 3-Ethyl-4-
methylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15343676#safe-handling-and-storage-protocols-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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